Cas no 1803736-83-5 (2-Fluoro-5-methyl-4-nitrobenzyl alcohol)

• Product Name: 2-Fluoro-5-methyl-4-nitrobenzyl alcohol
• CAS No: 1803736-83-5
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5005095
• Update Time: 2025-06-14

2-Fluoro-5-methyl-4-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methyl-4-nitrobenzyl alcohol

• Inchi： 1S/C8H8FNO3/c1-5-2-6(4-11)7(9)3-8(5)10(12)13/h2-3,11H,4H2,1H3
• InChI Key： CSNRMZJIFWTDCD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=CC=1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.3
• Topological Polar Surface Area: 66

Additional information on 2-Fluoro-5-methyl-4-nitrobenzyl alcohol

Recent Advances in the Study of 2-Fluoro-5-methyl-4-nitrobenzyl alcohol (CAS: 1803736-83-5)

2-Fluoro-5-methyl-4-nitrobenzyl alcohol (CAS: 1803736-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique fluorinated and nitro-substituted benzyl alcohol structure, has been explored in various contexts, including drug discovery, medicinal chemistry, and material science. Recent studies have highlighted its role in the development of targeted therapies, particularly in oncology and infectious diseases, where its chemical properties enable precise modifications to enhance drug efficacy and reduce side effects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-Fluoro-5-methyl-4-nitrobenzyl alcohol as a building block for the synthesis of small-molecule inhibitors targeting specific kinase pathways implicated in cancer progression. The researchers demonstrated that the incorporation of this compound into inhibitor scaffolds improved binding affinity and selectivity, leading to enhanced antitumor activity in preclinical models. The study also underscored the importance of the nitro and fluoro substituents in modulating the electronic properties of the molecule, which in turn influenced its interaction with biological targets.

In addition to its applications in oncology, recent research has explored the potential of 2-Fluoro-5-methyl-4-nitrobenzyl alcohol in the development of antimicrobial agents. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of novel nitroaromatic compounds with potent activity against drug-resistant bacterial strains. The study revealed that the fluoro and nitro groups played a critical role in disrupting bacterial cell wall synthesis, offering a promising avenue for addressing the growing challenge of antibiotic resistance.

Beyond its biological applications, 2-Fluoro-5-methyl-4-nitrobenzyl alcohol has also been investigated for its utility in material science. A recent study in ACS Applied Materials & Interfaces highlighted its use as a precursor for the development of advanced polymeric materials with tunable optical and electronic properties. The researchers found that the compound's unique structural features allowed for precise control over polymer morphology, enabling the creation of materials with potential applications in optoelectronics and sensing technologies.

In summary, the latest research on 2-Fluoro-5-methyl-4-nitrobenzyl alcohol (CAS: 1803736-83-5) underscores its versatility and importance as a chemical intermediate in multiple high-impact areas. Its applications span from drug discovery to material science, with ongoing studies continuing to uncover new possibilities for this compound. As the field advances, further exploration of its properties and derivatives is expected to yield even more innovative solutions to pressing challenges in chemistry, biology, and medicine.